Cas no 75220-79-0 (2-(4-nitrophenyl)-4-phenyl-2,3-dihydro-1H-1,5-benzodiazepine)

• Product Name: 2-(4-nitrophenyl)-4-phenyl-2,3-dihydro-1H-1,5-benzodiazepine
• CAS No: 75220-79-0
• MF: C₂₁H₁₇N₃O₂
• MW: 343.378584623337
• CID: 2801091
• PubChem ID: 2879881
• Update Time: 2025-04-21

2-(4-nitrophenyl)-4-phenyl-2,3-dihydro-1H-1,5-benzodiazepine Chemical and Physical Properties

Names and Identifiers

• HMS652C22
• 75220-79-0
• SR-01000453282
• DTXCID60338098
• Oprea1_457911
• AKOS021994276
• SR-01000453282-1
• Oprea1_435070
• STK065252
• AKOS001628569
• DTXSID10387076
• ChemDiv1_022946
• 2-(4-nitrophenyl)-4-phenyl-2,3-dihydro-1H-1,5-benzodiazepine

• Inchi： 1S/C21H17N3O2/c25-24(26)17-12-10-16(11-13-17)21-14-20(15-6-2-1-3-7-15)22-18-8-4-5-9-19(18)23-21/h1-13,21,23H,14H2
• InChI Key： JBCDOBWKOOOYRT-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)C1CC(C2C=CC=CC=2)=NC2C=CC=CC=2N1)=O

Computed Properties

• Exact Mass: 343.132076794Da
• Monoisotopic Mass: 343.132076794Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 70.2Ų